![molecular formula C8H7BrO2S B1380930 4-Bromo-3-(methylthio)benzoic acid CAS No. 851334-60-6](/img/structure/B1380930.png)
4-Bromo-3-(methylthio)benzoic acid
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Overview
Description
4-Bromo-3-(methylthio)benzoic acid is a useful research compound. Its molecular formula is C8H7BrO2S and its molecular weight is 247.11 g/mol. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure and Reactivity Analysis
A detailed study on a similar compound, 4-bromo-3-(methoxymethoxy) benzoic acid, was conducted to determine its molecular structure and various molecular parameters. This research, conducted using Density Functional Theory (DFT), provides insights into the reactivity of the compound, exploring descriptors such as ionization energy, hardness, electrophilicity, and more. Additionally, vibrational assessments and the study of non-linear optical properties through parameters like dipole moment and hyperpolarizability were carried out (Yadav et al., 2022).
Crystal Structure Comparison
Research comparing the crystal structures of related bromo-hydroxy-benzoic acid derivatives, including a compound similar to 4-Bromo-3-(methylthio)benzoic acid, reveals insights into their two-dimensional architecture formed by hydrogen bonds and π–π interactions. This comparative analysis is crucial in understanding the physical properties and potential applications of these compounds (Suchetan et al., 2016).
Surface-Enhanced Raman Scattering Studies
An investigation into the surface-enhanced Raman scattering of 4-(methylthio)benzoic acid adsorbed on silver surfaces provides valuable information about the interaction of this compound with metal surfaces. The study found that the molecule adsorbs via its sulfur atom and carboxylate group after deprotonation, offering insights into its potential applications in surface chemistry and material science (Kwon et al., 1994).
Mechanism of Action
Target of Action
It is known that benzoic acid derivatives are often used in the suzuki–miyaura cross-coupling reactions . This reaction is a type of palladium-catalyzed carbon–carbon bond-forming process .
Mode of Action
In the context of suzuki–miyaura cross-coupling reactions, the compound may act as an organoboron reagent . These reagents are known for their stability, ease of preparation, and environmental benignity . They interact with a palladium catalyst to form new carbon-carbon bonds .
Biochemical Pathways
In the context of suzuki–miyaura cross-coupling reactions, the compound could be involved in the formation of new carbon-carbon bonds . This can lead to the synthesis of various organic compounds, potentially affecting multiple biochemical pathways.
Result of Action
As a potential reagent in suzuki–miyaura cross-coupling reactions, it may contribute to the formation of new carbon-carbon bonds, leading to the synthesis of various organic compounds .
Action Environment
It’s worth noting that the success of suzuki–miyaura cross-coupling reactions, in which this compound may act as a reagent, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
Properties
IUPAC Name |
4-bromo-3-methylsulfanylbenzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrO2S/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4H,1H3,(H,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHYDEIRJFPKZAE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=CC(=C1)C(=O)O)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.11 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.